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Compound of Interest

Compound Name: 2-Chloro-3-fluorophenol

CAS No.: 863870-86-4

Cat. No.: B1588880

Get Quote

An In-Depth Technical Guide to the Chemical Properties and Applications of 2-Chloro-3-
fluorophenol

Introduction
2-Chloro-3-fluorophenol is a halogenated aromatic organic compound with the chemical

formula C₆H₄ClFO.[1][2] As a substituted phenol, it serves as a crucial intermediate in organic

synthesis. Its structural complexity, arising from the specific ortho-chloro and meta-fluoro

substitution pattern on the phenol ring, makes it a valuable building block for creating more

complex molecules. This guide, intended for researchers, scientists, and professionals in drug

development, provides a comprehensive overview of the chemical properties, synthesis,

reactivity, applications, and safety protocols associated with 2-Chloro-3-fluorophenol. The

strategic incorporation of both chlorine and fluorine atoms can significantly influence the

biological activity, metabolic stability, and pharmacokinetic profiles of derivative compounds,

making this molecule particularly relevant in the fields of medicinal chemistry and agrochemical

research.[3]

Part 1: Physicochemical Properties
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The physical and chemical characteristics of 2-Chloro-3-fluorophenol are foundational to its

handling, reactivity, and application. It presents as a colorless crystalline solid with a

characteristic phenolic odor.[1] The presence of the electronegative halogen atoms and the

hydroxyl group dictates its solubility and reactivity. It is soluble in organic solvents such as

ethanol, dichloromethane, and ether.[1]

Property Value Source

Molecular Formula C₆H₄ClFO [1][2]

Molar Mass 146.55 g/mol [1][2]

CAS Number 863870-86-4 [2][4][5][6]

Appearance Colorless crystalline solid [1]

Density (Predicted) 1.408 ± 0.06 g/cm³ [1]

Boiling Point (Predicted) 193.3 ± 20.0 °C [1]

Flash Point 70.7 °C [1]

pKa (Predicted) 7.50 ± 0.10 [1]

Vapor Pressure 0.335 mmHg at 25°C [1]

Storage Conditions
Inert atmosphere, Room

Temperature
[1][5]

Part 2: Synthesis and Reactivity
Synthesis
A documented method for the preparation of 2-Chloro-3-fluorophenol involves the reaction of

2-nitro-3-chlorophenol with hydrofluoric acid.[1] This process is carried out in an alcohol-based

solvent and requires heating to proceed to the final product.[1]
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Caption: Synthesis of 2-Chloro-3-fluorophenol from 2-nitro-3-chlorophenol.

Experimental Protocol: Synthesis of 2-Chloro-3-
fluorophenol
Objective: To synthesize 2-Chloro-3-fluorophenol from 2-nitro-3-chlorophenol.

Materials:

2-nitro-3-chlorophenol

Hydrofluoric acid

Ethanol (or other suitable alcohol solvent)

Reaction vessel with heating and stirring capabilities

Appropriate workup and purification equipment (e.g., separation funnel, distillation

apparatus)

Procedure:
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Dissolution: Dissolve 2-nitro-3-chlorophenol in an alcohol solvent within the reaction vessel.

The choice of an alcohol solvent is crucial as it needs to solubilize the starting material and

be relatively inert to the reaction conditions.

Addition of Reactant: Carefully add hydrofluoric acid to the solution. This step should be

performed in a well-ventilated fume hood due to the corrosive and toxic nature of HF.

Reaction: Heat the mixture to the appropriate temperature to initiate and sustain the reaction.

The temperature is a critical parameter that influences the reaction rate and yield.

Workup: After the reaction is complete, the product is isolated. This typically involves filtering

and washing the crude product to remove impurities.

Purification: Further purification may be necessary to obtain pure 2-Chloro-3-fluorophenol.

Reactivity
The reactivity of 2-Chloro-3-fluorophenol is governed by the interplay of its three functional

groups: the hydroxyl group and the two halogen atoms on the aromatic ring. The hydroxyl

group is a moderately activating, ortho-, para-directing group, while the halogens are

deactivating but also ortho-, para-directing. This substitution pattern leads to complex reactivity

in electrophilic aromatic substitution reactions. The phenolic hydroxyl group can also undergo

reactions such as etherification and esterification.

Potential Reactions

2-Chloro-3-fluorophenol

Etherification
(e.g., + R-X, base)

Esterification
(e.g., + R-COCl)

Electrophilic Aromatic
Substitution (e.g., Nitration)

product_ether

Forms Ether

product_ester

Forms Ester

product_substituted

Forms Substituted Phenol
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Click to download full resolution via product page

Caption: Potential reaction pathways for 2-Chloro-3-fluorophenol.

Part 3: Applications in Research and Development
2-Chloro-3-fluorophenol is primarily utilized as an intermediate in organic synthesis for

producing a range of valuable compounds.[1] Its applications extend to the pharmaceutical,

agrochemical, and dye industries.[1] In drug development, the incorporation of fluorine is a

common strategy to enhance a molecule's metabolic stability, lipophilicity, and binding affinity to

biological targets.[3] Halogenated aminophenols, which are structurally related, are known

precursors in the synthesis of pharmaceuticals and agrochemicals.[7] For example, 4-Amino-3-

fluorophenol is an intermediate in the synthesis of the kinase inhibitor Regorafenib.[7]

Part 4: Analytical Characterization
The identity and purity of 2-Chloro-3-fluorophenol can be confirmed using a variety of

standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy can

be used to elucidate the structure of the molecule by identifying the chemical environments

of the hydrogen and carbon atoms.

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional

groups, such as the O-H stretch of the hydroxyl group and C-Cl and C-F stretches.

Mass Spectrometry (MS): MS provides information on the molecular weight and

fragmentation pattern of the compound, confirming its elemental composition.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing

the purity of 2-Chloro-3-fluorophenol and for monitoring the progress of reactions involving

this compound.

Experimental Protocol: Purity Analysis by HPLC
Objective: To determine the purity of a 2-Chloro-3-fluorophenol sample.

Materials:
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2-Chloro-3-fluorophenol sample

HPLC-grade acetonitrile and water

HPLC system with a UV detector and a C18 column

Procedure:

Sample Preparation: Prepare a standard solution of 2-Chloro-3-fluorophenol of known

concentration in a suitable solvent (e.g., acetonitrile/water mixture). Prepare the sample to

be analyzed at a similar concentration.

HPLC Method:

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water. The specific gradient will depend on the

column and system but can be optimized to achieve good separation.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength where the compound has significant absorbance.

Injection Volume: 10 µL.

Analysis: Inject the standard and sample solutions into the HPLC system. The purity of the

sample is determined by comparing the area of the main peak in the sample chromatogram

to the total area of all peaks, and by comparing its retention time to that of the standard.

Part 5: Safety, Handling, and Toxicology
2-Chloro-3-fluorophenol is a hazardous chemical that requires careful handling.[1] It is

corrosive and can cause severe skin burns and eye damage.[1][8] It is also harmful if

swallowed, inhaled, or in contact with skin.[8][9]
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Hazard Description

GHS Classification

Acute Toxicity (Oral, Dermal, Inhalation), Skin

Corrosion/Irritation, Serious Eye Damage/Eye

Irritation, Hazardous to the Aquatic Environment

Hazard Statements

H302, H312, H332 (Harmful if swallowed, in

contact with skin, or if inhaled), H314 (Causes

severe skin burns and eye damage), H411

(Toxic to aquatic life with long lasting effects)

Precautionary Statements

P260, P264, P270, P271, P273, P280 (Do not

breathe dust/fume/gas/mist/vapors/spray, Wash

skin thoroughly after handling, Do not eat, drink

or smoke when using this product, Use only

outdoors or in a well-ventilated area, Avoid

release to the environment, Wear protective

gloves/protective clothing/eye protection/face

protection)

Protocol for Safe Handling and Storage
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat or protective clothing.[1]

Ventilation: Handle 2-Chloro-3-fluorophenol in a well-ventilated area, preferably in a

chemical fume hood, to avoid inhalation of vapors.[1]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

place, away from heat sources and incompatible materials.[1] An inert atmosphere is

recommended for storage.[1][5]

Spills: In case of a spill, contain the material and clean it up using an appropriate absorbent

material. Avoid generating dust.

First Aid:

Inhalation: Move the person to fresh air. Seek immediate medical attention.[8]
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Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

plenty of water for at least 15 minutes. Seek immediate medical attention.[8]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

Ingestion: Do not induce vomiting. Rinse mouth with water and give two glasses of water

to drink. Seek immediate medical attention.[1][8]

Conclusion
2-Chloro-3-fluorophenol is a versatile and important chemical intermediate with significant

potential in the synthesis of complex organic molecules for the pharmaceutical and

agrochemical industries. A thorough understanding of its chemical properties, reactivity, and

safe handling procedures is essential for its effective and safe utilization in a research and

development setting. This guide provides a foundational understanding of these aspects to aid

scientists and researchers in their work with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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